Cas no 40456-51-7 (2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-)

2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)- structure

40456-51-7 structure

Product Name:2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-

CAS No:40456-51-7

MF:C₂₁H₂₂O₆

MW:370.395786762238

CID:329700

PubChem ID:94504

Update Time:2025-04-19

2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-
- Bursehernin
- C21183
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)dihydro-, (3R-trans)-
- AKOS040734949
- (3R-trans)-4-(1,3-Benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)dihydro-2(3H)-furanone
- (-)-bursehernin
- (3R,4R)-4-(2H-1,3-Benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
- CHEBI:90893
- Q27162871
- (R,R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl )methyl)dihydro-, (3R-trans)-
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
- HY-N10670
- (-)-5'-desmethoxy-yatein
- (3R-trans)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-2(3H)-furanone
- FS-7472
- SCHEMBL12857588
- CS-0633876
- DTXSID50960847
- 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
- 40456-51-7
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one
- GLXC-17678
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)oxolan-2-one
- DA-51474
- 5'-Desmethoxyyatein
- Inchi： 1S/C21H22O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-6-18-20(10-13)27-12-26-18/h3-6,9-10,15-16H,7-8,11-12H2,1-2H3/t15-,16+/m0/s1
- InChI Key： IYBDDRJHJMFFBB-JKSUJKDBSA-N
- SMILES： O1C([C@H](CC2C=CC(=C(C=2)OC)OC)[C@@H](CC2=CC=C3C(=C2)OCO3)C1)=O

Computed Properties

Exact Mass: 370.141638
Monoisotopic Mass: 370.141638
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 511
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.2
XLogP3: 3.8

Experimental Properties

Color/Form: Powder
Density: 1.268
Boiling Point: 543.6°Cat760mmHg
Flash Point: 238.5°C
Refractive Index: 1.586

2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00CNU6-2.5mg	2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl )methyl)dihydro-, (3R-trans)-	40456-51-7	95%	2.5mg	$618.00	2025-02-13
Aaron	AR00CNU6-5mg	2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl )methyl)dihydro-, (3R-trans)-	40456-51-7	95%	5mg	$926.00	2025-02-13
Aaron	AR00CNU6-1mg	2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl )methyl)dihydro-, (3R-trans)-	40456-51-7	95%	1mg	$387.00	2025-02-13